Cas no 954562-31-3 (2-(5-amino-2-methoxyphenoxy)acetamide)

• Product Name: 2-(5-amino-2-methoxyphenoxy)acetamide
• CAS No: 954562-31-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 4667322
• Update Time: 2025-06-08

2-(5-amino-2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-(5-amino-2-methoxyphenoxy)-
• 2-(5-amino-2-methoxyphenoxy)acetamide

• Inchi： 1S/C9H12N2O3/c1-13-7-3-2-6(10)4-8(7)14-5-9(11)12/h2-4H,5,10H2,1H3,(H2,11,12)
• InChI Key： VPBYIBMEYLPRJJ-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC(N)=CC=C1OC

Additional information on 2-(5-amino-2-methoxyphenoxy)acetamide

2-(5-Amino-2-Methoxyphenoxy)acetamide: A Comprehensive Overview

2-(5-Amino-2-Methoxyphenoxy)acetamide (CAS No. 954562-31-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of 2-(5-Amino-2-Methoxyphenoxy)acetamide, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties and Structure

2-(5-Amino-2-Methoxyphenoxy)acetamide is a small organic molecule with the molecular formula C₁₀H₁₃NO₃. Its molecular weight is approximately 199.21 g/mol. The compound features an acetamide group attached to a substituted phenyl ring, which includes an amino and a methoxy group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting target for various research endeavors.

The structural arrangement of 2-(5-Amino-2-Methoxyphenoxy)acetamide allows for multiple points of interaction with biological targets, which can be exploited in drug design and development. The amino group can form hydrogen bonds, while the methoxy group can participate in hydrophobic interactions, enhancing the compound's binding affinity to specific receptors or enzymes.

Synthesis Methods

The synthesis of 2-(5-Amino-2-Methoxyphenoxy)acetamide has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 5-amino-2-methoxyphenol with chloroacetic acid or its derivatives. This reaction typically proceeds via nucleophilic substitution, where the hydroxyl group of the phenol attacks the electrophilic carbon of the chloroacetic acid, forming an intermediate that is subsequently deprotonated to yield the final product.

An alternative method involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, 5-amino-2-methoxyphenol is reacted with acrylamide under microwave irradiation, leading to the formation of 2-(5-Amino-2-Methoxyphenoxy)acetamide. This approach not only accelerates the reaction but also improves yield and purity.

Biological Activities and Applications

2-(5-Amino-2-Methoxyphenoxy)acetamide has demonstrated a range of biological activities that make it a valuable compound in pharmaceutical research. One of its key applications is in the development of anti-inflammatory agents. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(5-Amino-2-Methoxyphenoxy)acetamide could be a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(5-Amino-2-Methoxyphenoxy)acetamide has also been investigated for its potential as an antioxidant. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential therapeutic agent for conditions associated with oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Trials and Research Advancements

The potential therapeutic applications of 2-(5-Amino-2-Methoxyphenoxy)acetamide have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings have paved the way for further clinical studies to explore its therapeutic potential in more detail.

In recent years, advancements in computational methods and high-throughput screening technologies have significantly accelerated the discovery and optimization of compounds like 2-(5-Amino-2-Methoxyphenoxy)acetamide. Machine learning algorithms have been employed to predict the binding affinity of this compound to specific targets, guiding rational drug design efforts. Additionally, structure-activity relationship (SAR) studies have provided valuable insights into how modifications to the molecular structure can enhance its biological activity.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(5-Amino-2-Methoxyphenoxy)acetamide holds great promise for advancing our understanding of its biological mechanisms and therapeutic potential. Future studies should focus on elucidating the molecular pathways through which this compound exerts its effects and identifying any off-target interactions that could impact its safety profile.

In conclusion, 2-(5-Amino-2-Methoxyphenoxy)acetamide (CAS No. 954562-31-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation and development as a potential therapeutic agent.